Cas no 63467-34-5 (1-methoxy-4-phenylpyridinium iodide)

1-methoxy-4-phenylpyridinium iodide structure
63467-34-5 structure
Product Name:1-methoxy-4-phenylpyridinium iodide
CAS No:63467-34-5
MF:C12H12INO
MW:313.134255409241
CID:960298
PubChem ID:113263
Update Time:2025-04-19

1-methoxy-4-phenylpyridinium iodide Chemical and Physical Properties

Names and Identifiers

    • 1-methoxy-4-phenylpyridinium iodide
    • Pyridinium, 1-methoxy-4-phenyl-, iodide
    • Pyridinium, 1-methoxy-4-phenyl-, iodide (1:1)
    • NS00054821
    • STKHLBWQKSAUEB-UHFFFAOYSA-M
    • EINECS 264-236-8
    • DB-216149
    • DTXSID80886607
    • 63467-34-5
    • Inchi: 1S/C12H12NO.HI/c1-14-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-10H,1H3;1H/q+1;/p-1
    • InChI Key: STKHLBWQKSAUEB-UHFFFAOYSA-M
    • SMILES: [I-].O(C)[N+]1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 300.902
  • Monoisotopic Mass: 312.99636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.11
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